8,8-dimethyl-5-(3-phenoxyphenyl)-2-thioxo-2,3,5,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6(1H,7H)-dione

• IUPAC Name: 8,8-dimethyl-5-(3-phenoxyphenyl)-2-sulfanylidene-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C25H23N3O3S/c1-25(2)12-17-20(18(29)13-25)19(21-22(26-17)27-24(32)28-23(21)30)14-7-6-10-16(11-14)31-15-8-4-3-5-9-15/h3-11,19H,12-13H2,1-2H3,(H3,26,27,28,30,32)
• InChI Key: LJOHDXCOSBONGV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)NC(=S)NC3=O)C4=CC(=CC=C4)OC5=CC=CC=C5)C(=O)C1)C
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of complex quinoline derivatives, including structures similar to the specified compound, typically involves multistep reactions, often using the Biginelli reaction as a foundational approach. This process can be adapted to produce hexahydropyrimido[5,4-c]quinoline derivatives, showcasing the versatility and adaptability of synthetic routes for complex quinolines (Ismaili et al., 2008). Additionally, methods leveraging one-pot syntheses with nanocatalysts have been explored for efficiency and environmental friendliness in synthesizing related quinoline compounds (Rao et al., 2021).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized by the presence of fused ring systems, which confer specific electronic and steric properties. For example, analyses of similar compounds have detailed the presence of envelope and boat conformations in their cyclohexene and dihydropyridine rings, respectively, underscoring the structural diversity within this class of molecules (Zhu et al., 2007).

Chemical Reactions and Properties

Quinoline derivatives participate in a variety of chemical reactions, reflecting their rich chemical reactivity. These reactions include, but are not limited to, cyclization, condensation, and functionalization processes, which are pivotal for the synthesis of specific derivatives with targeted properties. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the desired products, as demonstrated in studies exploring the synthesis of indenoquinoline derivatives using heterogeneous catalysts for improved reaction efficiency (Dhengale et al., 2022).